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Compound of Interest

Compound Name: 2,4-Dichloro-6-methylnicotinonitrile

Cat. No.: B1588999 Get Quote

An In-depth Technical Guide to 2,4-Dichloro-6-methylnicotinonitrile

Chemical Abstract Service (CAS) Number: 38367-36-1[1][2][3][4]

Introduction
2,4-Dichloro-6-methylnicotinonitrile is a halogenated heterocyclic compound featuring a

pyridine ring substituted with two chlorine atoms, a methyl group, and a nitrile functional group.

[5] Its strategic placement of reactive sites—specifically the chlorine atoms which can be

selectively substituted—and the electronically influential nitrile group make it a highly valuable

and versatile intermediate in synthetic chemistry. This guide provides an in-depth exploration of

its properties, synthesis, and critical applications, with a focus on its utility for researchers in the

agrochemical and pharmaceutical sciences. Its primary significance lies not as an end-product,

but as a foundational scaffold for constructing more complex, biologically active molecules.

Physicochemical Properties and Identification
The molecular architecture of 2,4-Dichloro-6-methylnicotinonitrile dictates its reactivity and

physical characteristics. The two chlorine atoms act as leaving groups in nucleophilic

substitution reactions, while the nitrile group is a strong electron-withdrawing group that

influences the reactivity of the pyridine ring.
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Property Value Source(s)

CAS Number 38367-36-1 [1][2][3]

Molecular Formula C₇H₄Cl₂N₂ [1][2]

Molecular Weight 187.03 g/mol [1][2]

IUPAC Name
2,4-dichloro-6-methylpyridine-

3-carbonitrile
[1]

Synonyms

2,4-dichloro-6-methyl-

nicotinonitrile, 3-

Pyridinecarbonitrile, 2,4-

dichloro-6-methyl-

[1][4]

Appearance
White to light yellow crystalline

powder
[5]

Solubility Sparingly soluble in water [5]

Synthesis and Manufacturing
The industrial production of 2,4-Dichloro-6-methylnicotinonitrile is achieved through multi-

step synthetic pathways. A common strategy involves the construction of the substituted

pyridine ring followed by chlorination.

Exemplary Synthetic Workflow
A representative synthesis involves the condensation of starting materials to form a

cyanopyridine precursor, which is then subjected to chlorination to yield the final product.

Step 1: Condensation Reaction: The synthesis often begins with the reaction of materials like

(E)-4-(dimethylamino)but-3-en-2-one with malononitrile.[6] This condensation reaction,

typically catalyzed by a base, forms the core pyridine ring structure.

Step 2: Chlorination: The resulting intermediate is then treated with potent chlorinating

agents, such as a mixture of phosphorus oxychloride (POCl₃) and phosphorus pentachloride

(PCl₅), at elevated temperatures.[6][7] This step replaces hydroxyl groups on the pyridine

ring with chlorine atoms, affording the target 2,4-Dichloro-6-methylnicotinonitrile. The
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reaction must be conducted under controlled conditions in a fume hood due to the

exothermic nature and evolution of hydrogen chloride gas.[7]

Starting Materials
((E)-4-(dimethylamino)but-3-en-2-one + Malononitrile)

Condensation &
 Ring Formation

Base Catalyst Chlorination
(POCl₃ / PCl₅)

Pyridine Precursor 2,4-Dichloro-6-methylnicotinonitrile

Click to download full resolution via product page

Caption: Generalized synthesis workflow for 2,4-Dichloro-6-methylnicotinonitrile.

Core Applications and Mechanistic Insights
The utility of this compound stems from its role as a key building block for diverse, high-value

chemicals.

Agrochemicals
2,4-Dichloro-6-methylnicotinonitrile serves as a crucial intermediate in the synthesis of

certain pesticides, particularly neonicotinoids.[5] These insecticides are potent agonists of

insect nicotinic acetylcholine receptors (nAChRs). Their mechanism of action involves binding

to these receptors in the central nervous system of insects, leading to overstimulation,

paralysis, and death.[5][8] The selectivity for insect over mammalian nAChRs is a key feature

of this class of compounds, though concerns about their impact on non-target pollinators have

led to restrictions on their use in some regions.[8]

Pharmaceutical Research and Drug Development
In medicinal chemistry, the dichlorinated methylnicotinonitrile scaffold provides a robust

platform for generating novel therapeutic agents. The two chlorine atoms offer differential

reactivity, allowing for sequential and site-selective nucleophilic substitutions to build molecular

complexity. Furthermore, the nitrile group is a valuable pharmacophore that can participate in

key binding interactions or serve as a metabolic block.[9][10]

Thyroid Hormone Receptor (THR) Agonists: Derivatives of dichlorinated pyridines have been

explored in the development of highly selective THR-β agonists.[11] One such compound,

MGL-3196 (Resmetirom), which incorporates a related dichlorinated phenyl structure, has

been successful in clinical trials for treating dyslipidemia by targeting THR-β in the liver.[11]
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This demonstrates the potential of the chlorinated heterocyclic scaffold in designing receptor-

selective drugs.

Central Nervous System (CNS) Agents: Related compounds, such as 2,5-Dichloro-4,6-

dimethyl-3-pyridinecarbonitrile, have been used to synthesize potent and brain-penetrant

positive allosteric modulators (PAMs) of the muscarinic M4 receptor.[12] These modulators

are being investigated in preclinical models of schizophrenia, highlighting the scaffold's

applicability to CNS drug discovery.[12]
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Caption: Role as a versatile scaffold for agrochemical and pharmaceutical agents.

Analytical Methodologies
The identification and quantification of 2,4-Dichloro-6-methylnicotinonitrile and its derivatives

are typically performed using standard chromatographic and spectroscopic techniques.
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Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly effective method for the

analysis of volatile and semi-volatile chlorinated organic compounds. The technique provides

both retention time for identification and a mass spectrum for structural confirmation.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

structural elucidation of the parent compound and any synthesized derivatives, confirming

the positions of substituents on the pyridine ring.

High-Performance Liquid Chromatography (HPLC): HPLC, often coupled with UV or MS

detection, is used for purity assessment and quantification, especially for less volatile

derivatives developed during drug discovery programs.

Safety, Handling, and Toxicology
As with many chlorinated organic intermediates, 2,4-Dichloro-6-methylnicotinonitrile
requires careful handling. It is classified as hazardous, and appropriate personal protective

equipment (PPE) should be used at all times.

Hazard Class Statement

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled.[14][15]

Irritation
Causes skin and serious eye irritation. May

cause respiratory irritation.[14][15]

Personal Protection

Wear protective gloves, clothing, and eye/face

protection. Use only in a well-ventilated area.

[14]

First Aid

In case of contact with eyes, rinse immediately

with plenty of water and seek medical advice. If

inhaled, move to fresh air. If swallowed, rinse

mouth and call a poison control center.[14][16]

Disposal: The compound and its containers must be disposed of as hazardous waste in

accordance with local, state, and federal regulations. It should not be released into the

environment.[14]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.epa.gov/sites/default/files/2019-05/documents/der_-_24-d_in_water_-_mrid_49709301.pdf
https://www.benchchem.com/product/b1588999?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL16372&PLANT=d__ALF
https://www.tcichemicals.com/BE/en/sds/D3346_EU_6N.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL16372&PLANT=d__ALF
https://www.tcichemicals.com/BE/en/sds/D3346_EU_6N.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL16372&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL16372&PLANT=d__ALF
https://www.chemicalbook.com/msds/2-4-dichloro-6-methylnicotinonitrile.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL16372&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
2,4-Dichloro-6-methylnicotinonitrile (CAS: 38367-36-1) is a chemical intermediate of

significant strategic importance. Its value is not in its direct application but in the potential

unlocked by its versatile structure. For researchers in agrochemical synthesis and

pharmaceutical drug discovery, it represents a readily available, functionalizable scaffold for

creating novel molecules with tailored biological activities. A thorough understanding of its

properties, reactivity, and handling requirements is essential for leveraging its full potential in

the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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